N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(3-methylphenyl)acetamide

• IUPAC Name: N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C18H23N3O2S/c1-12-6-5-7-13(8-12)9-16(22)19-17-14-10-24(23)11-15(14)20-21(17)18(2,3)4/h5-8H,9-11H2,1-4H3,(H,19,22)
• InChI Key: VFYYEKLHEDYJTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=C3CS(=O)CC3=NN2C(C)(C)C
• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol

Description

N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C18H23N3O2S and its molecular weight is 345.46. The purity is usually 95%.
BenchChem offers high-quality N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(3-methylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(3-methylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Hydrogen Bonding and Molecular Interaction Studies

Research on related compounds, such as substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides, highlights the importance of hydrogen-bonding patterns in determining molecular structure and interactions. These studies are fundamental in understanding the crystalline structures of similar compounds, which is crucial in drug design and development for improving solubility and bioavailability (Gerson López et al., 2010).

Chemoselective Synthesis Applications

The chemoselective acetylation of aminophenols, leading to intermediates for antimalarial drugs, showcases the utility of similar chemical frameworks in synthesizing biologically active molecules. Such processes are vital in creating efficient synthesis pathways for pharmaceuticals (Deepali B Magadum & G. Yadav, 2018).

Coordination Complexes and Antioxidant Activity

The synthesis and characterization of novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives highlight the potential of such compounds in forming supramolecular architectures with significant antioxidant activity. This research is relevant in the development of new antioxidant agents, which could have applications in food science, cosmetics, and pharmaceuticals (K. Chkirate et al., 2019).

Synthetic Methodologies for Novel Derivatives

Studies on the unexpected synthesis of novel 2-pyrone derivatives, including N-(2-acetamidophenyl)-N-2-oxo-2H-pyran-4-yl)acetamide, contribute to the development of new synthetic methodologies. These methodologies can be applied in creating complex molecules with potential biological or material science applications (J. Sebhaoui et al., 2020).

Flavoring Substance Evaluation

Research evaluating the safety of flavoring substances similar in structure to the compound provides a foundation for its potential use in food and beverage applications. Understanding the toxicological profile of such compounds is crucial for their safe inclusion in consumer products (M. Younes et al., 2018).